molecular formula C19H18N2O3 B5868420 N-(2-ethoxyphenyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide

N-(2-ethoxyphenyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide

Cat. No.: B5868420
M. Wt: 322.4 g/mol
InChI Key: UQTKRYNQEBSMJE-UHFFFAOYSA-N
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Description

EMX-2 is a small molecule compound that belongs to the isoxazolecarboxamide family. It was first synthesized by researchers at the University of California in 2005. Since then, EMX-2 has been studied extensively for its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and inflammation.

Mechanism of Action

The mechanism of action of EMX-2 is not fully understood. However, research has shown that EMX-2 binds to a specific protein called FKBP52, which is involved in several cellular processes, including apoptosis and inflammation. By binding to FKBP52, EMX-2 can modulate the activity of several signaling pathways, leading to its therapeutic effects.
Biochemical and Physiological Effects
EMX-2 has several biochemical and physiological effects that make it a promising candidate for therapeutic applications. It has been shown to induce apoptosis in cancer cells by activating several signaling pathways, including the p53 pathway. In neurodegenerative disorders, EMX-2 has been shown to protect neurons from damage by reducing oxidative stress and inflammation. EMX-2 has also been shown to reduce inflammation in animal models by modulating the activity of immune cells.

Advantages and Limitations for Lab Experiments

EMX-2 has several advantages for lab experiments. It is a small molecule compound that can easily penetrate cell membranes, making it an ideal candidate for in vitro and in vivo studies. EMX-2 is also stable and can be easily synthesized in large quantities, making it a cost-effective option for research. However, there are also some limitations to using EMX-2 in lab experiments. Its mechanism of action is not fully understood, and more research is needed to fully elucidate its therapeutic effects. Additionally, EMX-2 has not been extensively studied in humans, and its safety profile is not well established.

Future Directions

There are several future directions for EMX-2 research. One area of interest is the development of EMX-2 as a potential cancer therapy. More research is needed to fully understand its mechanism of action and to determine its efficacy in clinical trials. Another area of interest is the potential use of EMX-2 in neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Finally, more research is needed to fully understand the safety profile of EMX-2 and its potential side effects.
Conclusion
In conclusion, EMX-2 is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. Its mechanism of action is not fully understood, but it has been shown to have several biochemical and physiological effects that make it a promising candidate for therapeutic applications. While there are some limitations to using EMX-2 in lab experiments, there are also several future directions for research that could lead to its development as a potential therapy for cancer, neurodegenerative disorders, and inflammation.

Synthesis Methods

The synthesis of EMX-2 involves several steps, including the reaction of 2-ethoxybenzoyl chloride with methylamine, followed by the reaction of the resulting intermediate with phenylacetic acid. The final step involves the reaction of the product with isoxazolecarboxylic acid. The synthesis of EMX-2 is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

EMX-2 has been studied extensively for its potential therapeutic applications in various diseases. In cancer research, EMX-2 has been shown to inhibit the growth of cancer cells by inducing apoptosis, a process that leads to the death of cancer cells. In neurodegenerative disorders, EMX-2 has been shown to protect neurons from damage and improve cognitive function. Inflammation is another area where EMX-2 has been studied, and it has been shown to reduce inflammation in animal models.

Properties

IUPAC Name

N-(2-ethoxyphenyl)-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H18N2O3/c1-3-23-16-12-8-7-11-15(16)20-19(22)17-13(2)24-21-18(17)14-9-5-4-6-10-14/h4-12H,3H2,1-2H3,(H,20,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UQTKRYNQEBSMJE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=CC=C1NC(=O)C2=C(ON=C2C3=CC=CC=C3)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H18N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

322.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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